Cas no 1296274-85-5 (3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-5-carboxamide)

• Product Name: 3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-5-carboxamide
• CAS No: 1296274-85-5
• MF: C₁₇H₁₃N₅O₃
• MW: 335.316822767258
• CID: 5776679
• PubChem ID: 49677227
• Update Time: 2025-06-12

3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)-1H-pyrazole-5-carboxamide
• 3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-5-carboxamide
• 5-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-3-carboxamide
• 1296274-85-5
• AKOS024526842
• F5882-5059

• Inchi： 1S/C17H13N5O3/c1-10-18-17(25-22-10)11-4-6-12(7-5-11)19-16(23)14-9-13(20-21-14)15-3-2-8-24-15/h2-9H,1H3,(H,19,23)(H,20,21)
• InChI Key： ZLPBLCBDJWSPGF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(C(NC2C=CC(C3=NC(C)=NO3)=CC=2)=O)=NN1

Computed Properties

• Exact Mass: 335.10183929g/mol
• Monoisotopic Mass: 335.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Additional information on 3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-5-carboxamide

Introduction to 3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-5-carboxamide and Its Significance in Modern Chemical Biology

3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-5-carboxamide, with the CAS number 1296274-85-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique scaffold, incorporating a furan ring, a pyrazole core, and an 1,2,4-oxadiazole moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural composition of 3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-5-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of the furan ring contributes to its ability to engage with certain enzymes and receptors, while the pyrazole core enhances its binding affinity. The 3-methyl-1,2,4-oxadiazol-5-yl substituent further refines its pharmacological properties, making it a versatile tool for investigating biological pathways and developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological processes by targeting specific pathways. 3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-5-carboxamide has emerged as a compound of interest in this context. Its unique structural features suggest potential applications in the treatment of various diseases, including inflammatory disorders and neurological conditions. The compound's ability to interact with key biological targets has been the focus of several research studies aimed at elucidating its mechanism of action.

One of the most compelling aspects of 3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]-1H-pyrazole-5-carboxamide is its potential as a scaffold for drug design. The combination of different heterocyclic rings allows for fine-tuning of its pharmacological properties, enabling researchers to develop derivatives with enhanced efficacy and reduced toxicity. This flexibility makes it an attractive candidate for further development in the field of medicinal chemistry.

Recent studies have highlighted the importance of furan derivatives in drug discovery. These compounds have shown promise in various therapeutic areas due to their ability to interact with biological targets in a selective manner. The presence of the furan ring in 3-(furan-2-yl)-N-[4-(3-methyl-1,2,4-oaxadiazol -5 - yl)phenyl]-1H-pyrazole - 5 - carboxamide contributes to its potential as a therapeutic agent by enhancing its binding affinity and selectivity.

The pyrazole core is another critical component of this compound that contributes to its pharmacological properties. Pyrazole derivatives have been extensively studied for their ability to modulate various biological pathways. The incorporation of a pyrazole ring into the molecular structure of this compound enhances its potential as a therapeutic agent by improving its binding affinity and selectivity.

The 3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl substituent is also an important feature of this compound that contributes to its pharmacological properties. This moiety has been shown to enhance the binding affinity and selectivity of small molecules towards certain biological targets. The presence of this substituent in the structure of this compound suggests that it may be effective in modulating biological pathways associated with various diseases.

Current research efforts are focused on understanding the mechanism of action of 3-(furan - 2 - yl) - N [ 4 ( 3 - methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) phenyl ] - 1 H - pyrazole - 5 - carboxamide and exploring its potential as a therapeutic agent. Studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in inflammatory processes and neurological disorders. Further research is needed to fully elucidate its mechanism of action and assess its potential as a therapeutic agent.

The development of novel therapeutic agents requires a deep understanding of their structure-function relationships. The unique structural features of 3-(furan - 2 - yl) - N [ 4 ( 3 - methyl - 1 , 2 , 4 oxadiazol = 5 = yl ) phenyl ] - 1 H pyrazole = 5 carboxamide make it an attractive candidate for further exploration in drug discovery. Its ability to interact with specific biological targets suggests that it may be effective in modulating various disease pathways.

In conclusion,3-(furan = 2 = yl) N [ 4 ( 3 methyl = l , l , l oxadiazol = S = yl ) phenyl ] l H pyrazole = S carboxamide, with the CAS number 1296274=85=55, represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a therapeutic agent. Future research efforts should focus on elucidating its mechanism of action and assessing its potential for treating various diseases.